Cas no 773134-12-6 (Methyl 4-chloro-2,6-difluorobenzoate)
773134-12-6 structure
Product Name:Methyl 4-chloro-2,6-difluorobenzoate
CAS No:773134-12-6
MF:C8H5ClF2O2
MW:206.573908567429
MDL:MFCD06204170
CID:1089048
PubChem ID:46311097
Update Time:2025-04-20
Methyl 4-chloro-2,6-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-chloro-2,6-difluorobenzoate
- YAKDQVXTYIIAKU-UHFFFAOYSA-N
- FCH1377365
- AK138922
- AX8260527
- SCHEMBL15525319
- Methyl4-chloro-2,6-difluorobenzoate
- CS-0150876
- 773134-12-6
- AKOS022174489
- BS-17533
- MFCD06204170
- DTXSID70673205
-
- MDL: MFCD06204170
- Inchi: 1S/C8H5ClF2O2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3
- InChI Key: YAKDQVXTYIIAKU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(C(=O)OC)=C(C=1)F)F
Computed Properties
- Exact Mass: 205.9946134g/mol
- Monoisotopic Mass: 205.9946134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Methyl 4-chloro-2,6-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD280-1g |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95+% | 1g |
864.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD280-250mg |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95+% | 250mg |
374CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD280-100mg |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95+% | 100mg |
163CNY | 2021-05-07 | |
| Ambeed | A816471-100mg |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95% | 100mg |
$15.0 | 2025-04-17 | |
| Ambeed | A816471-250mg |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95% | 250mg |
$26.0 | 2025-04-17 | |
| Ambeed | A816471-1g |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95% | 1g |
$79.0 | 2025-04-17 | |
| Ambeed | A816471-5g |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95% | 5g |
$327.0 | 2025-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD280-5g |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95+% | 5g |
3024.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD280-200mg |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95+% | 200mg |
246.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TD280-50mg |
Methyl 4-chloro-2,6-difluorobenzoate |
773134-12-6 | 95+% | 50mg |
107.0CNY | 2021-07-17 |
Methyl 4-chloro-2,6-difluorobenzoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
773134-12-6 (Methyl 4-chloro-2,6-difluorobenzoate) Related Products
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- 4793-20-8(ETHYL 4-CHLORO-2-FLUOROBENZOATE)
- 773139-38-1(Ethyl 4-chloro-2,6-difluorobenzoate)
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- 773873-97-5(methyl 3-chloro-2,6-difluorobenzoate)
- 1214375-02-6(Methyl 3-chloro-2,4,5-trifluorobenzoate)
- 1214361-01-9(Methyl 4-Chloro-2,5-difluorobenzoate)
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